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Compound of Interest

Compound Name: Dalbavancin-d6

Cat. No.: B12395755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and storage conditions for

the Dalbavancin-d6 standard. The information is compiled to support researchers and

scientists in the accurate and effective use of this stable isotope-labeled internal standard in

analytical methodologies.

Core Data Summary
Quantitative data regarding the solubility and storage of Dalbavancin and its deuterated form,

Dalbavancin-d6, are summarized below for easy reference and comparison. Given the

structural similarity, the solubility and storage parameters for Dalbavancin are considered highly

relevant for Dalbavancin-d6.

Table 1: Solubility of Dalbavancin
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Solvent System Concentration Observations

Organic Solvents

DMSO ~100 mg/mL[1]
A stock solution can be

prepared.[2]

Dimethyl formamide (DMF) ~1 mg/mL[2]

Aqueous Systems

Water Freely soluble[3]

Acidic Aqueous Solutions

(below pH 4.5)

More soluble than in neutral or

alkaline solutions[3]

Maximum stability is observed

in the pH region of 4-5.[4]

1:5 DMSO:PBS (pH 7.2) ~0.16 mg/mL[2]
For maximum solubility,

dissolve in DMSO first.[2]

10% DMSO / 90% (20% SBE-

β-CD in saline)
≥ 2.08 mg/mL[5] Clear solution.[5]

10% DMSO / 90% corn oil ≥ 2.08 mg/mL[5] Clear solution.[5]

Clinical Reconstitution

Sterile Water for Injection or

5% Dextrose Injection
20 mg/mL[6][7][8][9]

Reconstituted from lyophilized

powder.[6][7][8][9]

Table 2: Storage and Stability Conditions
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Form Condition Temperature Duration Notes

Dalbavancin-d6

Powder
Long-term -20°C[5][10] ≥ 4 years[2]

Store in a dry,

dark place.[10]

Short-term 0-4°C[10]
Days to

weeks[10]

Dalbavancin

Unreconstituted

Powder

Room

Temperature

25°C

(Excursions

permitted to 15-

30°C)[6][8][11]

As per expiry

USP Controlled

Room

Temperature.[6]

[8]

Dalbavancin-d6

in Solvent
Frozen -80°C Up to 1 year[1]

Aliquot to avoid

repeated freeze-

thaw cycles.[1]

Frozen -20°C
Up to 1 month[1]

[5]

Reconstituted

Dalbavancin

Solution (20

mg/mL)

Refrigerated
2 to 8°C[6][7][8]

[9][12]

Up to 48 hours[7]

[11][12]

Do not freeze.[6]

[7][8][9][11][12]

Room

Temperature

20 to 25°C[6][7]

[8][9][12]

Up to 48 hours[7]

[11][12]

Do not freeze.[6]

[7][8][9][11][12]

Diluted

Dalbavancin

Solution (1-5

mg/mL in 5%

Dextrose)

Refrigerated
2 to 8°C[6][7][9]

[11][12]

Up to 48 hours

total time from

reconstitution[7]

[11][12]

Do not freeze.[6]

[7][9][11][12]

Room

Temperature

20 to 25°C[6][7]

[9][11][12]

Up to 48 hours

total time from

reconstitution[7]

[11][12]

Do not freeze.[6]

[7][9][11][12]
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Protocol 1: Preparation of a Dalbavancin-d6 Stock
Solution
This protocol outlines the procedure for preparing a stock solution of Dalbavancin-d6 for use

as an internal standard in analytical assays.

Materials:

Dalbavancin-d6 standard (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Vortex mixer

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Inert gas (e.g., nitrogen or argon)

Procedure:

Equilibration: Allow the vial of Dalbavancin-d6 to equilibrate to room temperature before

opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of Dalbavancin-d6 powder using a

calibrated analytical balance.

Dissolution:

Transfer the weighed powder to a volumetric flask.

Add a small volume of DMSO to the flask.

Gently swirl or vortex the flask to dissolve the solid. Purging the solvent with an inert gas

before use is recommended.[2]

Once fully dissolved, add DMSO to the final volume mark.
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Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for

shorter-term storage (up to 1 month).[1]

Protocol 2: Preparation of a Dalbavancin-d6 Working
Solution in an Aqueous Matrix
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for

experimental use.

Materials:

Dalbavancin-d6 stock solution in DMSO

Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.2)

Vortex mixer

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the Dalbavancin-d6 stock solution at room temperature.

Dilution:

Based on the desired final concentration, calculate the required volume of the stock

solution.

Add the aqueous buffer to a suitable tube or flask.

While vortexing the buffer, add the calculated volume of the Dalbavancin-d6 stock

solution dropwise to facilitate dissolution and prevent precipitation.

Use: It is recommended to use the freshly prepared aqueous solution on the same day.[2] Do

not store the aqueous solution for more than one day.[2]
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Visualized Workflows and Pathways
The following diagrams illustrate key processes and relationships relevant to the handling and

mechanism of Dalbavancin-d6.

Storage

Preparation

Application

Dalbavancin-d6 Solid
(-20°C)Weigh Solid

Equilibrate to RT Stock Solution in DMSO
(-80°C or -20°C)

Dilute in Aqueous Buffer

Thaw & Dilute

Aqueous Working Solution
(Use immediately)

Analytical Assay
(e.g., LC-MS)

Receive Standard

Store

Dissolve in DMSO

Store Aliquots

Click to download full resolution via product page

Caption: Workflow for the handling and preparation of Dalbavancin-d6 standard.
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Caption: Simplified signaling pathway of Dalbavancin's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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